Cas no 21654-37-5 (D-Glucopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI))

• Product Name: D-Glucopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
• CAS No: 21654-37-5
• MF: C₁₇H₂₅N₃O₁₈P₂
• MW: 621.337227582932
• CID: 263332
• PubChem ID: 3082194
• Update Time: 2025-04-19

D-Glucopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1&reg
• P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
• LogP
• [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-2-[[hydroxy(phosphonooxy)phosphoryl]oxymethyl]oxolan-3-yl] (2S,3S,4R,5R)-5-acetamido-3,4,6-trihydroxyoxane-2-carboxylate
• 21654-37-5
• Udp-N-acetylglucosaminuronic acid
• Udp-N-acetyl-D-glucosaminuronic acid
• Udp-glcnaca
• D-Glucopyranuronic acid, 2-(acetylamino)-2-deoxy-, 1-P'-ester with uridine 5'-(trihydrogen diphosphate)
• D-Glucopyranuronicacid, 2-(acetylamino)-2-deoxy-, 1®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)

• Inchi： 1S/C17H25N3O18P2/c1-5(21)18-8-9(23)10(24)13(37-15(8)26)16(27)36-12-6(4-34-40(32,33)38-39(29,30)31)35-14(11(12)25)20-3-2-7(22)19-17(20)28/h2-3,6,8-15,23-26H,4H2,1H3,(H,18,21)(H,32,33)(H,19,22,28)(H2,29,30,31)/t6-,8-,9-,10+,11-,12-,13+,14-,15?/m1/s1
• InChI Key： AKKXQVKPGGLDKG-RZXYNZDGSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)OC([C@@H]1[C@H]([C@@H]([C@H](C(O)O1)NC(C)=O)O)O)=O

Computed Properties

• Exact Mass: 621.060834
• Monoisotopic Mass: 621.060834
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 318
• XLogP3: -6.6

Experimental Properties

• Density: 1.92
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.66
• PSA: 346.30000
• LogP: -3.87070